N-(3-chloro-2-methylphenyl)-1-[(4-fluorophenyl)sulfonyl]-3-piperidinecarboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-(4-fluorophenyl)sulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H20ClFN2O3S/c1-13-17(20)5-2-6-18(13)22-19(24)14-4-3-11-23(12-14)27(25,26)16-9-7-15(21)8-10-16/h2,5-10,14H,3-4,11-12H2,1H3,(H,22,24)
• InChI Key: LYULKGIYAYHAQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H20ClFN2O3S
• Molecular Weight: 410.9 g/mol

Description

Synthesis AnalysisThe synthesis of sulfonamide compounds and piperidine derivatives often involves multi-step reactions, including coupling and substitution reactions. For example, a study described the synthesis of biologically active O-substituted derivatives of 1-[(3,5-dichloro-2-hydroxy phenyl)sulfonyl]piperidine, which were prepared through coupling and substitution reactions in the presence of sodium hydride and dimethyl formamide (DMF) (H. Khalid et al., 2013). These methods may be analogous to the synthesis of "N-(3-chloro-2-methylphenyl)-1-[(4-fluorophenyl)sulfonyl]-3-piperidinecarboxamide."

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the interaction and conformational stability of compounds. X-ray crystallography and spectroscopy techniques, such as NMR and IR, are commonly used for structural elucidation. For instance, the crystal structure of a related compound was determined, providing insights into the spatial arrangement and potential reactivity (Wei Li et al., 2008).

Chemical Reactions and Properties

Sulfonamide compounds and piperidine derivatives exhibit a range of chemical reactions, including nucleophilic substitution and electrophilic addition. Their chemical properties are influenced by the functional groups attached to the core structure. Studies on similar compounds have highlighted their reactivity towards various chemical agents and conditions, providing a basis for understanding the reactions and chemical properties of "N-(3-chloro-2-methylphenyl)-1-[(4-fluorophenyl)sulfonyl]-3-piperidinecarboxamide" (Dingrong Yang et al., 2009).